Cas no 2137846-09-2 (5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole)

• Product Name: 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole
• CAS No: 2137846-09-2
• MF: C₁₁H₁₁BrN₂S₂
• MW: 315.252438783646
• CID: 6142939
• PubChem ID: 165470168
• Update Time: 2025-06-09

5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole
• 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole
• 2137846-09-2
• EN300-1076946

• Inchi： 1S/C11H11BrN2S2/c1-6-10(12)16-11(14-6)8-9-7(2-4-13-8)3-5-15-9/h3,5,8,13H,2,4H2,1H3
• InChI Key： XQLFLUNAHDKTSI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C2C3=C(C=CS3)CCN2)S1

Computed Properties

• Exact Mass: 313.95470g/mol
• Monoisotopic Mass: 313.95470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole

Introduction to 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole (CAS No. 2137846-09-2)

5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole, identified by its CAS number 2137846-09-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole and pyridine heterocyclic families, featuring a brominated aromatic ring and a fused thienopyridine moiety. The unique arrangement of these functional groups makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The synthesis of 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of the bromine substituent at the 5-position enhances its reactivity in various chemical transformations, such as cross-coupling reactions, which are widely employed in medicinal chemistry for constructing biaryl structures. Additionally, the thienopyridine scaffold is known for its ability to interact with biological targets due to its aromaticity and electron-rich nature.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Thieno[2,3-c]pyridines have been particularly studied for their potential as scaffolds in the development of small-molecule inhibitors targeting various diseases. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The incorporation of a thieno[2,3-c]pyridine ring into 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole may confer additional pharmacological properties that could enhance its therapeutic efficacy.

The 1,3-thiazole moiety is another key feature of this compound that contributes to its potential biological activity. Thiazole derivatives are well-documented for their wide range of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The combination of a thiazole ring with a thienopyridine moiety creates a molecule with multiple sites for interaction with biological targets. This structural complexity may lead to novel mechanisms of action and improved drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Molecular docking studies have been instrumental in identifying potential drug candidates by simulating the binding of small molecules to proteins or nucleic acids. In the case of 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole, computational models have suggested that it may interact with enzymes such as kinases or transcription factors involved in cellular signaling pathways relevant to diseases like cancer.

The bromine atom in 5-bromo-4-methyl-2-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole also plays a crucial role in its reactivity and potential applications. Brominated compounds are frequently used as intermediates in the synthesis of more complex molecules due to their ability to participate in various chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to construct larger molecular frameworks. This versatility makes 2137846-09-2 a valuable building block in synthetic organic chemistry.

In addition to its synthetic utility, 5-bromo-4-methyl-2-{4H,5H,,6 H , 7 H -thieno [ 2 , 3 - c ] py ridin - 7 - yl } - 1 , 3 - thi az ol e has shown potential as an intermediate in the development of new therapeutic agents. The unique combination of heterocyclic rings and functional groups suggests that it may exhibit multiple modes of action simultaneously. This polypharmacophoric nature is highly desirable in modern drug design strategies aimed at targeting complex diseases.

Research into the biological activity of 5-bromo-, 4-methyl-, 2-{4 H , 5 H , 6 H , 7 H -thieno [ 2 , 3 - c ] py ridin - 7 - yl } - 1 , 3 - thi az ol e ( CAS N o . 2137846 -09 -02 ) is ongoing across multiple academic and industrial laboratories. Preliminary studies have indicated that this compound may possess inhibitory activity against certain enzymes or receptors relevant to neurological disorders. Further investigation into its pharmacokinetic properties will be essential to determine its suitability for clinical development.

The structural features of this compound also make it an attractive candidate for exploring structure-based drug design approaches. High-resolution crystal structures of protein targets can be used to guide the optimization process by identifying key interactions between the molecule and its binding site. This rational approach has been successful in improving both potency and selectivity in drug development programs.

Future directions for research on 2137846_09_02 may include exploring its interactions with other biological targets or developing novel synthetic routes to improve yield and scalability. Additionally, thieno [ 2 , 3 - c ] py ridines continue to be an area of active investigation due to their broad spectrum of biological activities, making this compound a valuable asset for medicinal chemists.